Methyl 5-bromo-3-((tert-butoxycarbonyl)amino)thiophene-2-carboxylate
Overview
Description
“Methyl 5-bromo-3-((tert-butoxycarbonyl)amino)thiophene-2-carboxylate” is a chemical compound with the molecular formula C11H14BrNO4S . It is often used as a building block in organic synthesis .
Synthesis Analysis
The synthesis of this compound involves a two-stage process . In the first stage, 3-(tert-butoxycarboxamido)thiophen-2-formic acid methyl ester is reacted with lithium diisopropyl amide in tetrahydrofuran at -78℃ . In the second stage, the resulting product is reacted with 1,2-dibromo-1,1,2,2-tetrafluoroethane in tetrahydrofuran . The yield of this reaction is reported to be around 34.4% .Molecular Structure Analysis
The InChI code for this compound is 1S/C11H14BrNO4S/c1-11(2,3)17-10(15)13-6-5-7(12)18-8(6)9(14)16-4 . This indicates that the compound contains a thiophene ring, which is a five-membered ring with one sulfur atom .Chemical Reactions Analysis
The compound has been used in a catalytic protodeboronation process . Paired with a Matteson–CH2– homologation, this allows for a formal anti-Markovnikov alkene hydromethylation .Physical and Chemical Properties Analysis
The compound has a molecular weight of 336.2 g/mol. It is typically stored in a dry environment at 2-8°C . The compound is a greenish off-white solid .Scientific Research Applications
Pharmacological Applications
While the specific compound was not directly studied, related research on pharmacologically active benzo[b]thiophen derivatives highlights the potential for Methyl 5-bromo-3-((tert-butoxycarbonyl)amino)thiophene-2-carboxylate in pharmaceutical chemistry. These studies demonstrate the compound's relevance in synthesizing molecules with potential pharmacological effects (Chapman et al., 1971).
Chemical Synthesis and Catalysis
The synthesis of alkyl 2-bromomethyl-4-(diethoxyphosphorylmethyl)-5-tert-butylfuran-3-carboxylates and their reactions with nucleophilic agents show the versatility of similar compounds in chemical synthesis. These reactions reveal how such compounds can serve as intermediates in creating a variety of other chemicals, indicating the broad utility of this compound in synthetic organic chemistry (Pevzner, 2003).
Material Science and Polymer Chemistry
Research into amino-functionalized (meth)acryl polymers using a solvent-polarity sensitive protecting group (Br-t-BOC) provides insight into the compound's utility in developing new materials. This research underscores the potential of this compound in polymer chemistry, highlighting its role in generating polymers with specific functional groups (Ritter et al., 2016).
Environmental Chemistry
The electrocatalytic carboxylation of 2-amino-5-bromopyridine with CO2 in ionic liquid presents an environmental application of related compounds. It demonstrates how derivatives of this compound might be used in carbon capture technologies or in creating value-added products from CO2, illustrating the compound's potential in green chemistry (Feng et al., 2010).
Molecular Electronics and Optoelectronics
Research on mesomeric betaines constructed of quinolinium cations and carboxylate anions separated by thiophene-ethynyl spacers as fluorescent dipoles showcases the utility of this compound in the development of novel fluorescent materials. This suggests its potential applications in molecular electronics and optoelectronics, where such fluorescent compounds are valuable (Smeyanov et al., 2017).
Properties
IUPAC Name |
methyl 5-bromo-3-[(2-methylpropan-2-yl)oxycarbonylamino]thiophene-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14BrNO4S/c1-11(2,3)17-10(15)13-6-5-7(12)18-8(6)9(14)16-4/h5H,1-4H3,(H,13,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQCNMXAYFCAWPE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=C(SC(=C1)Br)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14BrNO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70723456 | |
Record name | Methyl 5-bromo-3-[(tert-butoxycarbonyl)amino]thiophene-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70723456 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
336.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
946604-99-5 | |
Record name | Methyl 5-bromo-3-[(tert-butoxycarbonyl)amino]thiophene-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70723456 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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